6-tert-Butyl-m-cresol
Cat. No. B1293579
Key on ui cas rn:
88-60-8
M. Wt: 164.24 g/mol
InChI Key: XOUQAVYLRNOXDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04236032
Procedure details
Run B of Example 1 is repeated except that 3-cresol is substituted for the cresylic acid mixture. The process results in a selectivity of better than 95 percent of 6-t-butyl-3-cresol.
Name
Yield
95%
Identifiers
|
REACTION_CXSMILES
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[CH:1]1[C:6]([OH:7])=[CH:5][CH:4]=[CH:3][C:2]=1[CH3:8].[CH3:9][C:10]1[C:15](O)=CC=C[CH:11]=1>>[C:10]([C:5]1[CH:4]=[CH:3][C:2]([CH3:8])=[CH:1][C:6]=1[OH:7])([CH3:15])([CH3:11])[CH3:9]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
C1=C(C=CC=C1O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
CC1=CC=CC=C1O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(C)(C)(C)C=1C=CC(=CC1O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 95% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
